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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of the available scientific literature on 2-
Chloro-4-(4-methylsulfonylphenyl)phenol (CAS No. 20945-65-7). Due to the limited direct
research on this specific compound, this document also explores closely related chemical
structures, potential synthetic pathways, and its likely application as an intermediate in the
development of agrochemicals, particularly triketone herbicides. The guide includes a summary
of its chemical and physical properties, a postulated synthesis protocol, and an examination of
the mechanism of action of related herbicidal compounds. All quantitative data is presented in
structured tables, and relevant chemical and biological pathways are visualized using
diagrams.

Introduction

2-Chloro-4-(4-methylsulfonylphenyl)phenol is a halogenated aromatic sulfone. While not
extensively characterized in peer-reviewed literature, its chemical structure suggests its
potential as a key intermediate in the synthesis of biologically active molecules. The presence
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of a chloro group, a phenol, and a methylsulfonylphenyl moiety provides multiple reaction sites
for further chemical modification. Its structural similarity to precursors of commercial triketone
herbicides suggests its primary utility lies within the agrochemical industry. This guide aims to
consolidate the known information and provide a framework for future research and
development.

Chemical and Physical Properties

The fundamental properties of 2-Chloro-4-(4-methylsulfonylphenyl)phenol are summarized
below. This information is primarily sourced from chemical supplier databases, as dedicated
research publications on its physicochemical characterization are not readily available.

Property Value Source
CAS Number 20945-65-7 [1]
Molecular Formula C7H7CIOsS [1]
Molecular Weight 206.65 g/mol [1]
Appearance Solid (predicted)

High boiling point (specific
Boiling Point J 9 point (sp [2]
value not reported)

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for 2-Chloro-4-(4-methylsulfonylphenyl)phenol
are scarce. However, a synthesis route has been reported by chemical suppliers.

Postulated Synthesis of 2-Chloro-4-(4-
methylsulfonylphenyl)phenol

One reported method for the synthesis of 2-Chloro-4-(4-methylsulfonylphenyl)phenol
involves the use of hydrogen chloride and potassium perchlorate in an ethanol solvent at a
temperature range of 0 - 20 °C.[1] The precise starting materials and reaction mechanism are
not detailed in the available literature. A hypothetical reaction scheme is presented below.
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Caption: Postulated synthesis of 2-Chloro-4-(4-methylsulfonylphenyl)phenol.

Synthesis of a Structurally Related Compound: 2-chloro-
4-(methylsulfonyl)benzoic acid

The synthesis of the corresponding benzoic acid, a key intermediate for several herbicides, has
been described. This process starts from 2-chloro-4-(chlorosulfonyl)benzoyl chloride.

Experimental Protocol: A mixture of sodium sulfite (4.6 g, 37 mmol) and sodium bicarbonate
(12.3 g, 146 mmol) in 40 mL of water is heated to 75°C. To this slurry, 2-chloro-4-
(chlorosulfonyl)benzoyl chloride (10 g, 33 mmol) is added slowly. The mixture is stirred at 75°C
for 2 hours. Subsequently, the sodium salt of chloroacetic acid (6.4 g, 55 mmol) is added, and
the reaction is refluxed for 21 hours. After cooling, the reaction mixture is acidified with dilute
HCI and extracted with ethyl acetate. The organic layer is then dried with magnesium sulfate
and evaporated to yield 2-chloro-4-(methylsulfonyl)benzoic acid as a white solid.[2]

G-chIoro-4-(chIorosulfonyl)benzoyl chlorida

Intermediate Sulfinate
oW %
Sodium sulfite, S
Sodium bicarbonate, [ ]
Water, 75°C
e 2

Sodium chloroacetate, | *
Reflux
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Caption: Synthesis pathway for 2-chloro-4-(methylsulfonyl)benzoic acid.

Biological Activity and Mechanism of Action

Direct biological activity data for 2-Chloro-4-(4-methylsulfonylphenyl)phenol is not available
in the public domain. However, its structural features strongly suggest its role as a precursor to
triketone herbicides.

Triketone Herbicides

Triketone herbicides, such as Tembotrione and Topramezone, are a class of agrochemicals
used to control broadleaf and grass weeds in crops like corn. The chemical structure of these
herbicides often includes a substituted phenyl ring that is structurally related to 2-Chloro-4-(4-
methylsulfonylphenyl)phenol.

Herbicide Chemical Structure Target Weeds
2-[2-chloro-4-
) (methylsulfonyl)-3-[(2,2,2-
Tembotrione Broadleaf and grass weeds

trifluoroethoxy)methyllbenzoyl]

-1,3-cyclohexanedione

Topramezone --INVALID-LINK--methanone Broadleaf and grass weeds

Mechanism of Action: HPPD Inhibition

Triketone herbicides act by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase
(HPPD).[1] HPPD is a key enzyme in the biochemical pathway responsible for the synthesis of
plastoquinones and tocopherols in plants. These molecules are essential for carotenoid
biosynthesis.

The inhibition of HPPD leads to a depletion of carotenoids. Carotenoids are vital for protecting
chlorophyll from photo-oxidation. Without carotenoids, chlorophyll is rapidly destroyed by
sunlight, leading to the characteristic bleaching or whitening of the plant tissues, followed by
necrosis and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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